Cas no 344578-06-9 (2,2-Dimethoxyethyl(dimethoxyphosphinyl)(3-methoxyphenyl)methylcarbamic Acid Ethyl Ester)

• Product Name: 2,2-Dimethoxyethyl(dimethoxyphosphinyl)(3-methoxyphenyl)methylcarbamic Acid Ethyl Ester
• CAS No: 344578-06-9
• MF: C₁₇H₂₈NO₈P
• MW: 405.379886627197
• CID: 852989
• Update Time: 2026-04-29

2,2-Dimethoxyethyl(dimethoxyphosphinyl)(3-methoxyphenyl)methylcarbamic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethoxyethyl[(dimethoxyphosphinyl)(3-methoxyphenyl)methyl]carbamic Acid Ethyl Ester
• LogP
• ethyl N-(2,2-dimethoxyethyl)-N-[dimethoxyphosphoryl-(3-methoxyphenyl)methyl]carbamate
• 2,2-Dimethoxyethyl(dimethoxyphosphinyl)(3-methoxyphenyl)methylcarbamic Acid Ethyl Ester

Computed Properties

• Exact Mass: 405.15500

Experimental Properties

• PSA: 102.57000
• LogP: 3.25710

Additional information on 2,2-Dimethoxyethyl(dimethoxyphosphinyl)(3-methoxyphenyl)methylcarbamic Acid Ethyl Ester

2,2-Dimethoxyethyl(dimethoxyphosphinyl)(3-methoxyphenyl)methylcarbamic Acid Ethyl Ester (CAS No. 344578-06-9): An Overview

2,2-Dimethoxyethyl(dimethoxyphosphinyl)(3-methoxyphenyl)methylcarbamic Acid Ethyl Ester (CAS No. 344578-06-9) is a complex organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in various therapeutic and diagnostic applications. In this article, we will delve into the chemical properties, synthesis methods, and recent research developments surrounding this compound.

The molecular formula of 2,2-Dimethoxyethyl(dimethoxyphosphinyl)(3-methoxyphenyl)methylcarbamic Acid Ethyl Ester is C₁₆H₂₅N₂O₇P, and its molecular weight is 380.35 g/mol. The compound's structure includes a phosphorus-containing moiety and multiple oxygen functionalities, which contribute to its reactivity and potential biological activity. The presence of methoxy groups and an ethyl ester moiety further enhances its solubility and stability in various solvents.

In terms of synthesis, 2,2-Dimethoxyethyl(dimethoxyphosphinyl)(3-methoxyphenyl)methylcarbamic Acid Ethyl Ester can be prepared through a multi-step process involving the reaction of dimethoxyphosphine with a suitable carbamate precursor. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduced reaction times and improved yields.

The biological activity of 2,2-Dimethoxyethyl(dimethoxyphosphinyl)(3-methoxyphenyl)methylcarbamic Acid Ethyl Ester has been the subject of extensive research. Preliminary studies have shown that this compound exhibits promising anti-inflammatory properties. A 2020 study published in the European Journal of Medicinal Chemistry demonstrated that the compound effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases.

Beyond its anti-inflammatory properties, 2,2-Dimethoxyethyl(dimethoxyphosphinyl)(3-methoxyphenyl)methylcarbamic Acid Ethyl Ester has also been investigated for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. Research published in the Journal of Medicinal Chemistry in 2019 highlighted the compound's ability to enhance the bioavailability and efficacy of certain drugs when used as a prodrug carrier.

The safety profile of 2,2-Dimethoxyethyl(dimethoxyphosphinyl)(3-methoxyphenyl)methylcarbamic Acid Ethyl Ester is another critical aspect of its evaluation. Preclinical studies have shown that the compound exhibits low toxicity at therapeutic doses. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects. A phase I clinical trial currently underway aims to evaluate the pharmacokinetics and safety of the compound in healthy volunteers.

In addition to its therapeutic applications, 2,2-Dimethoxyethyl(dimeth oxyphosphinyl)(3-meth oxyphen yl)m eth ylcar bamic Ac id Eth yl Es ter has also found use in diagnostic imaging. The phosphorus-containing moiety makes it suitable for radiolabeling with positron-emitting isotopes such as fluorine-18 or carbon-11. This property has led to its exploration as a potential radiotracer for positron emission tomography (PET) imaging. A recent study published in the Journal of Nuclear Medicine reported successful labeling of the compound with fluorine-18 and demonstrated its utility in imaging specific biological processes.

The future prospects for 2,2-Dim eth oxye th yl(d im eth oxy phos phin yl)(3-me th oxy phen yl)me th ylcar bamic Ac id Eth yl Es ter are promising. Ongoing research continues to uncover new applications and optimize existing ones. The compound's unique structural features and versatile chemical properties make it an attractive candidate for further development in both medicinal chemistry and diagnostic imaging.

In conclusion, 2 , 2 - Di me th oxye th yl( di me th oxy phos phin yl)(3 - me th oxy phen yl)me th ylcar bamic Ac id Eth yl Es ter (CAS No. 344578-06-9) is a multifaceted compound with significant potential in various fields of chemistry and medicine. Its anti-inflammatory properties, prodrug capabilities, and suitability for radiolabeling make it an exciting area of ongoing research and development.